Characterization of the Allosteric Binding Site of IGF-1R Inhibitor-3: A Technical Guide
Characterization of the Allosteric Binding Site of IGF-1R Inhibitor-3: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth characterization of the binding site of IGF-1R inhibitor-3, a potent and selective allosteric inhibitor of the Insulin-like Growth Factor-1 Receptor (IGF-1R). This document outlines the molecular interactions, quantitative binding data, and detailed experimental protocols relevant to the study of this compound and its analogs.
Introduction
The Insulin-like Growth Factor-1 Receptor (IGF-1R) is a receptor tyrosine kinase that plays a crucial role in cell growth, proliferation, and survival.[1][2] Dysregulation of the IGF-1R signaling pathway is implicated in the progression of various cancers, making it a key target for therapeutic intervention.[2][3] IGF-1R inhibitor-3 (also known as Compound C11) is a member of a novel class of indole-butyl-amine derivatives that function as allosteric inhibitors of IGF-1R kinase.[4][5] Unlike ATP-competitive inhibitors that target the highly conserved ATP-binding pocket, allosteric inhibitors bind to a distinct site, offering a potential for greater selectivity and a different mechanism of action.[2][6] This guide details the binding characteristics of IGF-1R inhibitor-3, providing a comprehensive resource for researchers in the field.
IGF-1R Signaling Pathway
Upon ligand binding (IGF-1 or IGF-2), the IGF-1R undergoes a conformational change, leading to autophosphorylation of its intracellular kinase domain. This activation triggers two primary downstream signaling cascades: the PI3K/AKT/mTOR pathway, which is central to cell survival and proliferation, and the RAS/RAF/MEK/ERK (MAPK) pathway, which is also involved in cell proliferation and differentiation.
Binding Site Characterization of IGF-1R Inhibitor-3 (Compound C11)
IGF-1R inhibitor-3 binds to an allosteric pocket adjacent to the ATP binding site, near the DFG (Asp-Phe-Gly) motif and the activation loop of the kinase domain.[4] This binding mode is distinct from traditional type I and II kinase inhibitors. Computational modeling and molecular dynamics simulations, supported by X-ray crystallography of a closely related analog (Compound C10), have elucidated the key interactions that govern the binding of this inhibitor series.[1][2][4]
The high potency of IGF-1R inhibitor-3 (C11) is attributed to its unique binding conformation within this allosteric pocket.[1][7] Structural models indicate that the inhibitor's 5-cyano indole ring is sandwiched between the side chains of Met1054 and Met1079.[4] Crucially, the indole NH forms a hydrogen bond with the main chain carbonyl oxygen of Val1063.[1][4]
Molecular dynamics simulations have further revealed that for the most potent derivative, C11, an additional stable hydrogen bond is formed with the residue Met1156.[1][7][8] This interaction is believed to induce a conformational change in the activation loop, leading to a cleft-like formation that enhances shape complementarity and the overall stability of the inhibitor-receptor complex.[7][9][10] The R1 substituent of C11 is stabilized by favorable energetic contributions from surrounding residues, including Gly1155, Met1156, and Thr1157.[10]
Quantitative Data
The inhibitory activity of IGF-1R inhibitor-3 (Compound C11) and its precursor has been quantified using biochemical assays.
| Compound | Target | Assay Type | IC50 (µM) | Reference |
| IGF-1R inhibitor-3 (C11) | IGF-1R | Biochemical Assay | 0.2 | [4][5] |
| Compound C10 | IGF-1R | Biochemical Assay | 0.4 | [4] |
Experimental Protocols
The characterization of allosteric inhibitors like IGF-1R inhibitor-3 involves a combination of biochemical and biophysical assays, complemented by structural biology and computational methods.
In Vitro Kinase Inhibition Assay (Biochemical)
This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of a test compound against IGF-1R kinase activity.
Materials:
-
Recombinant human IGF-1R kinase domain
-
ATP (Adenosine triphosphate)
-
Poly(Glu, Tyr) 4:1 peptide substrate
-
Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)
-
Test compound (IGF-1R inhibitor-3) dissolved in DMSO
-
ADP-Glo™ Kinase Assay Kit (Promega) or similar detection system
-
384-well white assay plates
Procedure:
-
Compound Preparation: Prepare a serial dilution of IGF-1R inhibitor-3 in DMSO. Further dilute the compound in assay buffer to achieve the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.
-
Reaction Setup: Add 5 µL of the diluted inhibitor or vehicle control (DMSO in assay buffer) to the wells of the assay plate.
-
Add 10 µL of a 2X kinase/substrate mixture (containing recombinant IGF-1R and poly(Glu, Tyr) substrate in assay buffer) to each well.
-
Pre-incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.
-
Initiation of Kinase Reaction: Add 10 µL of a 2X ATP solution to each well to start the reaction. The final ATP concentration should be at or near the Km for IGF-1R.
-
Incubate the plate at 30°C for 60 minutes.
-
Termination and Detection: Add 25 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.
-
Add 50 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes.
-
Data Acquisition: Read the luminescence on a plate reader.
-
Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.
X-Ray Crystallography
To determine the three-dimensional structure of the inhibitor bound to the IGF-1R kinase domain.
Procedure:
-
Protein Expression and Purification: Express and purify the human IGF-1R kinase domain (e.g., residues 959-1280) using a suitable expression system (e.g., baculovirus-infected insect cells).
-
Complex Formation: Incubate the purified IGF-1R kinase domain with a molar excess of IGF-1R inhibitor-3.
-
Crystallization: Screen for crystallization conditions using vapor diffusion methods (sitting or hanging drop) with various commercially available or in-house screens. Optimize lead conditions by varying pH, precipitant concentration, and temperature.
-
Data Collection: Cryo-protect the crystals and collect X-ray diffraction data at a synchrotron source.
-
Structure Solution and Refinement: Process the diffraction data and solve the structure using molecular replacement with a known kinase domain structure as a search model. Refine the model against the experimental data, including building the inhibitor into the electron density map.
-
Structural Analysis: Analyze the final refined structure to identify the specific amino acid residues involved in inhibitor binding, including hydrogen bonds, hydrophobic interactions, and van der Waals contacts.
Molecular Dynamics (MD) Simulations
To study the conformational dynamics and stability of the inhibitor-receptor complex.
Procedure:
-
System Setup: Start with the coordinates of the IGF-1R kinase domain in complex with the inhibitor (from crystallography or molecular docking).[9] Immerse the complex in a periodic box of explicit solvent (e.g., TIP3P water).[9]
-
Parameterization: Use a suitable force field (e.g., AMBER or CHARMM) for the protein and generate parameters for the inhibitor molecule.[9]
-
Neutralization: Add counter-ions to neutralize the system.[9]
-
Minimization and Equilibration: Perform energy minimization to remove steric clashes.[9] Gradually heat the system and equilibrate it under constant volume (NVT) and then constant pressure (NPT) conditions.[9]
-
Production Run: Run the simulation for a sufficient length of time (e.g., hundreds of nanoseconds) to sample the conformational space of the complex.[9]
-
Analysis: Analyze the resulting trajectory to assess the stability of the complex (e.g., by calculating root-mean-square deviation and fluctuation) and to characterize key intermolecular interactions, such as hydrogen bonds, over time. Binding free energies can also be calculated using methods like MM/PBSA or MM/GBSA.[9]
Conclusion
IGF-1R inhibitor-3 (Compound C11) represents a significant development in the pursuit of selective IGF-1R antagonists. Its allosteric mechanism of action, characterized by a unique binding pocket and specific molecular interactions with residues such as Val1063 and Met1156, provides a promising avenue for the design of next-generation kinase inhibitors with improved selectivity and potentially reduced off-target effects. The experimental and computational protocols outlined in this guide provide a framework for the continued investigation and optimization of this and other allosteric modulators of IGF-1R.
References
- 1. Structural Models for a Series of Allosteric Inhibitors of IGF1R Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Structural Models for a Series of Allosteric Inhibitors of IGF1R Kinase - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Structural Models for a Series of Allosteric Inhibitors of IGF1R Kinase - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
- 5. medchemexpress.com [medchemexpress.com]
- 6. Allosteric IGF-1R Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. biorxiv.org [biorxiv.org]
- 8. Structural Models for a Series of Allosteric Inhibitors of IGF1R Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. biorxiv.org [biorxiv.org]
- 10. researchgate.net [researchgate.net]
